Cas no 1383675-71-5 (3-pyrazolo[1,5-a]pyridin-3-ylbenzonitrile)

• Product Name: 3-pyrazolo[1,5-a]pyridin-3-ylbenzonitrile
• CAS No: 1383675-71-5
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 2134655
• Update Time: 2023-11-19

3-pyrazolo[1,5-a]pyridin-3-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-?pyrazolo[1,?5-?a]?pyridin-?3-?ylBenzonitrile
• 3-(Pyrazolo[1,5-a]pyridine-3-yl)benzonitrile
• CID 102451213
• 3-pyrazolo[1,5-a]pyridin-3-ylbenzonitrile
• Benzonitrile, 3-pyrazolo[1,5-a]pyridin-3-yl-

• Inchi： 1S/C14H9N3/c15-9-11-4-3-5-12(8-11)13-10-16-17-7-2-1-6-14(13)17/h1-8,10H
• InChI Key： XNDKXXCZQSHMCE-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C=N2)C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• pka: 1.75±0.30(Predicted)